Cas no 460334-66-1 (2-(2-Ethyl-2H-tetrazol-5-yl)aniline)

• Product Name: 2-(2-Ethyl-2H-tetrazol-5-yl)aniline
• CAS No: 460334-66-1
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5707481
• PubChem ID: 858742
• Update Time: 2026-03-11

2-(2-Ethyl-2H-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethyl-2H-tetrazol-5-yl)aniline
• Oprea1_239530
• HMS1634L07
• 2-(2-ethyltetrazol-5-yl)aniline
• 460334-66-1
• AKOS005060926
• CCG-150408
• WS-02169
• Oprea1_538583
• W12476
• Benzenamine, 2-(2-ethyl-2H-tetrazol-5-yl)-

• Inchi： 1S/C9H11N5/c1-2-14-12-9(11-13-14)7-5-3-4-6-8(7)10/h3-6H,2,10H2,1H3
• InChI Key： ZIOGCKJSBKBXRS-UHFFFAOYSA-N
• SMILES： N1(CC)N=NC(C2C=CC=CC=2N)=N1

Computed Properties

• Exact Mass: 189.10144537g/mol
• Monoisotopic Mass: 189.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 390.9±44.0 °C(Predicted)
• pka: 1.25±0.10(Predicted)

Additional information on 2-(2-Ethyl-2H-tetrazol-5-yl)aniline

Professional Introduction to 2-(2-Ethyl-2H-tetrazol-5-yl)aniline (CAS No. 460334-66-1)

2-(2-Ethyl-2H-tetrazol-5-yl)aniline, a compound with the chemical identifier CAS No. 460334-66-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural attributes, particularly the presence of a 2H-tetrazole moiety linked to an aniline backbone, make it a promising candidate for further exploration in synthetic and biological studies.

The 2H-tetrazole ring is a heterocyclic structure that has been extensively studied for its pharmacological properties. Its ability to modulate various biological pathways has made it a valuable scaffold in the design of novel therapeutic agents. In contrast, the aniline moiety is well-known for its role in numerous pharmacologically active compounds, contributing to properties such as bioavailability and metabolic stability. The combination of these two functional groups in 2-(2-Ethyl-2H-tetrazol-5-yl)aniline suggests a multifaceted pharmacological profile that warrants further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 2H-tetrazole derivative, in particular, has shown promise as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated that tetrazole-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The ethyl group attached to the tetrazole ring in 2-(2-Ethyl-2H-tetrazol-5-yl)aniline may further influence its pharmacokinetic properties, potentially enhancing its solubility and bioavailability.

In terms of synthetic chemistry, 2-(2-Ethyl-2H-tetrazol-5-yl)aniline presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including the formation of the tetrazole ring and its subsequent coupling with the aniline moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, which is crucial for both academic research and industrial applications. The development of novel synthetic routes could further facilitate the exploration of derivatives with enhanced pharmacological properties.

The aniline component of 2-(2-Ethyl-2H-tetrazol-5-yl)aniline is particularly noteworthy for its role in medicinal chemistry. Aniline derivatives are known for their diverse biological activities and have been widely used in the development of drugs targeting various diseases. The presence of the ethyl group on the tetrazole ring may influence the electronic properties of the molecule, affecting its interactions with biological targets. This structural feature could be exploited to fine-tune the pharmacological activity of 2-(2-Ethyl-2H-tetrazol-5-yl)aniline, making it a versatile scaffold for drug design.

Current research trends indicate that heterocyclic compounds continue to be a cornerstone in pharmaceutical innovation. The combination of computational modeling and high-throughput screening has accelerated the discovery of novel bioactive molecules derived from tetrazole and aniline scaffolds. These approaches have enabled researchers to identify lead compounds with optimized pharmacokinetic profiles and reduced toxicity. 2-(2-Ethyl-2H-tetrazol-5-yl)aniline stands as a testament to this progress, offering a promising platform for further chemical and biological exploration.

The potential applications of 2-(2-Ethyl-2H-tetrazol-5-yl)aniline extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. Additionally, the compound's ability to interact with biological targets suggests potential uses in diagnostic imaging and biomarker discovery. As research continues to uncover new therapeutic possibilities, 2-(2-Ethyl-2H-tetrazol-5-yl)aniline may play a pivotal role in addressing unmet medical needs.

In conclusion, 2-(2-Ethyl-2H-tetrazol-5-yl)aniline (CAS No. 460334-66-1) is a structurally complex and pharmacologically intriguing compound with significant potential in medicinal chemistry and drug development. Its unique combination of a 2H-tetrazole moiety and an aniline backbone offers a versatile platform for synthetic exploration and biological investigation. As research progresses, this compound is likely to contribute to advancements across multiple domains, including pharmaceuticals, agrochemicals, and diagnostic technologies.